Cas no 1286712-01-3 (N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide)

• Product Name: N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide
• CAS No: 1286712-01-3
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 5962413
• PubChem ID: 52906833
• Update Time: 2025-06-13

N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide
• N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)thiophene-2-carboxamide
• AKOS024522479
• F5854-2019
• VU0523931-1
• 1286712-01-3
• N-(2-methoxyethyl)-N-[(pyridin-4-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C14H16N2O2S/c1-18-9-8-16(11-12-4-6-15-7-5-12)14(17)13-3-2-10-19-13/h2-7,10H,8-9,11H2,1H3
• InChI Key： KBLCOACWMCJOPV-UHFFFAOYSA-N
• SMILES： C1(C(N(CCOC)CC2C=CN=CC=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide

Recent Advances in the Study of N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide (CAS: 1286712-01-3)

The compound N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide (CAS: 1286712-01-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiophene-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key findings from the latest research is the compound's ability to modulate specific protein-protein interactions (PPIs) involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide exhibits high binding affinity to the p38 MAP kinase, a critical mediator of inflammatory responses. The study utilized X-ray crystallography to elucidate the binding mode, revealing that the methoxyethyl and pyridinyl groups play a crucial role in stabilizing the interaction.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's potential in oncology. Research conducted by a team at the National Cancer Institute (NCI) highlighted its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those with upregulated EGFR signaling. The compound's ability to cross the blood-brain barrier also makes it a candidate for treating glioblastoma, as evidenced by in vivo models showing reduced tumor growth and improved survival rates.

The synthesis of N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide has also been optimized in recent years. A 2022 patent application detailed a novel, scalable synthetic route that improves yield and reduces impurities. This advancement is critical for large-scale production and further clinical development. The patent also disclosed several derivatives of the compound, which are currently under evaluation for enhanced pharmacokinetic properties.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to improve its stability. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending.

In conclusion, N-(2-methoxyethyl)-N-(pyridin-4-yl)methylthiophene-2-carboxamide represents a compelling candidate for therapeutic development, particularly in inflammation and oncology. Ongoing research aims to address its limitations and explore its full potential. The compound's unique chemical structure and versatile biological activity make it a valuable subject for future studies in chemical biology and drug discovery.